Cas no 1428419-47-9 (Ethyl 4-isopropylnicotinate)

• Product Name: Ethyl 4-isopropylnicotinate
• CAS No: 1428419-47-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4826987
• Update Time: 2025-05-22

Ethyl 4-isopropylnicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-isopropylnicotinate
• GS2516
• 4-(1-Methylethyl)pyridine-3-carboxylic acid ethyl ester
• Ethyl 4-isopropylnicotinate

• Inchi： 1S/C11H15NO2/c1-4-14-11(13)10-7-12-6-5-9(10)8(2)3/h5-8H,4H2,1-3H3
• InChI Key： VLYXEFNRKJLRNH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-isopropylnicotinate

Ethyl 4-isopropylnicotinate (CAS No. 1428419-47-9): A Versatile Chemical Compound with Broad Applications

Ethyl 4-isopropylnicotinate (CAS No. 1428419-47-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as ethyl 4-(propan-2-yl)nicotinate, belongs to the class of nicotinic acid derivatives, which are widely studied for their diverse biological and chemical properties. Its unique molecular structure, featuring an ethyl ester group and an isopropyl substituent on the pyridine ring, makes it a valuable intermediate in synthetic chemistry.

The growing interest in Ethyl 4-isopropylnicotinate can be attributed to its role as a precursor in the synthesis of more complex molecules. Researchers and industries are increasingly exploring its potential in drug development, particularly in the design of novel therapeutic agents. For instance, nicotinate derivatives are often investigated for their anti-inflammatory, antimicrobial, and neuroprotective properties. The compound's CAS number 1428419-47-9 is frequently searched in scientific databases, reflecting its relevance in current research trends.

One of the key advantages of Ethyl 4-isopropylnicotinate is its stability and solubility in common organic solvents, which facilitates its use in various chemical reactions. This property is particularly important in the pharmaceutical industry, where intermediates must meet stringent purity and performance criteria. Additionally, the compound's compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, has further enhanced its appeal.

In the agrochemical sector, Ethyl 4-isopropylnicotinate is being explored for its potential applications in crop protection. Nicotinate derivatives are known to exhibit pesticidal and herbicidal activities, making them valuable in the development of environmentally friendly agricultural solutions. With the increasing demand for sustainable farming practices, this compound is gaining traction as a key ingredient in next-generation agrochemicals.

The market for Ethyl 4-isopropylnicotinate is also influenced by advancements in material science. Researchers are investigating its use in the synthesis of functional materials, such as organic semiconductors and liquid crystals. These materials are critical for the development of flexible electronics, solar cells, and display technologies. As the demand for high-performance materials grows, the importance of specialized intermediates like Ethyl 4-isopropylnicotinate is expected to rise.

From a regulatory perspective, Ethyl 4-isopropylnicotinate is generally regarded as safe for research and industrial use when handled according to standard safety protocols. Its CAS number 1428419-47-9 is often referenced in safety data sheets (SDS) to ensure proper handling and storage. This compliance with safety standards makes it a reliable choice for laboratories and manufacturing facilities.

In conclusion, Ethyl 4-isopropylnicotinate (CAS No. 1428419-47-9) is a multifaceted compound with significant potential across multiple industries. Its applications in pharmaceuticals, agrochemicals, and material science highlight its versatility and importance in modern chemistry. As research continues to uncover new uses for this compound, its demand is likely to increase, solidifying its position as a valuable chemical intermediate.